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Compound of Interest

Compound Name: 3-Bromo-2-hydroxy-5-nitropyridine

Cat. No.: B090974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-2-hydroxy-5-nitropyridine, including detailed operational and disposal plans.

Adherence to these procedures is critical for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Safety Precautions
3-Bromo-2-hydroxy-5-nitropyridine is a hazardous chemical that requires careful handling.

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

this compound presents the following hazards[1]:

Acute Toxicity, Oral (Category 3): Toxic if swallowed[1].

Skin Irritation (Category 2): Causes skin irritation[1].

Serious Eye Damage (Category 1): Causes serious eye damage[1].

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation[1].

Due to these hazards, it is imperative to use appropriate personal protective equipment (PPE)

and engineering controls.
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for all personnel handling 3-
Bromo-2-hydroxy-5-nitropyridine.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage[1].

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., Butyl rubber,

Viton®). Nitrile gloves may be

used for incidental contact but

should be changed

immediately upon

contamination. - Lab Coat: A

fully-buttoned lab coat,

preferably chemical-resistant.

Prevents skin contact which

can cause irritation[1]. Always

inspect gloves for integrity

before use.

Respiratory Protection

All handling of solid material or

solutions should be conducted

in a certified chemical fume

hood. If a fume hood is not

available or for large spills, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is required.

Minimizes inhalation of dust or

vapors which can cause

respiratory irritation[1].

Footwear Closed-toe shoes.
Protects feet from potential

spills.

Quantitative Data
The following table summarizes key quantitative data for 3-Bromo-2-hydroxy-5-nitropyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b090974?utm_src=pdf-body
https://www.benchchem.com/product/b090974?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-hydroxy-5-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-hydroxy-5-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-hydroxy-5-nitropyridine
https://www.benchchem.com/product/b090974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₅H₃BrN₂O₃ PubChem[1]

Molecular Weight 218.99 g/mol PubChem[1]

Appearance Solid Sigma-Aldrich[2]

Melting Point 246-250 °C Sigma-Aldrich[2]

Occupational Exposure Limits (OELs) have not been established for this compound. Therefore,

exposure should be minimized to the lowest achievable level.

Operational Plan: Step-by-Step Handling Procedure
Verify Engineering Controls: Ensure a certified chemical fume hood is operational. Confirm

that an emergency eyewash station and safety shower are accessible and unobstructed.

Designate Handling Area: Cordon off a specific area within the fume hood for the handling of

3-Bromo-2-hydroxy-5-nitropyridine to contain potential spills.

Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware,

etc.) and reagents before starting work.

Put on all required PPE as specified in the table above before entering the designated

handling area.

Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the

chemical fume hood to control dust and vapors.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Reaction Monitoring: Keep all reaction vessels containing this compound within the fume

hood.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with the chemical using a suitable solvent (e.g., ethanol or acetone), followed by soap and
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water.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use PPE in the designated hazardous waste stream. Wash reusable PPE according to

established laboratory procedures.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan
Proper disposal of 3-Bromo-2-hydroxy-5-nitropyridine and its contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Container: Collect all waste material, including unused compound, reaction

byproducts, and any contaminated disposables (e.g., gloves, weigh boats, paper towels), in

a clearly labeled, sealed, and chemically compatible hazardous waste container[3].

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "3-Bromo-2-hydroxy-5-nitropyridine," and a clear indication of its hazards (Toxic,

Irritant)[3].

Segregation: Do not mix this waste with other waste streams unless compatibility has been

confirmed. Specifically, keep it separate from strong oxidizing agents, acids, and bases[4].

As a halogenated compound, it should be disposed of in the halogenated organic waste

stream[5].

Small Spills (within a fume hood):

Ensure proper PPE is worn.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads)[3].

Carefully scoop the absorbed material into the designated hazardous waste container[3].

Clean the spill area with a suitable solvent and then wash with soap and water.
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Large Spills (or any spill outside a fume hood):

Evacuate the immediate area.

Alert others and contact the institution's Environmental Health and Safety (EHS)

department or emergency response team immediately.

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure satellite accumulation area away from incompatible materials.

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed

hazardous waste disposal company or through your institution's EHS department[3]. All

disposal must adhere to local, state, and federal regulations.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 3-Bromo-2-
hydroxy-5-nitropyridine.
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Caption: Workflow for the safe handling of 3-Bromo-2-hydroxy-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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